1-({1-[(4-chlorobenzyl)sulfonyl]-4-piperidinyl}carbonyl)-4-methylpiperazine

• IUPAC Name: [1-[(4-chlorophenyl)methylsulfonyl]piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C18H26ClN3O3S/c1-20-10-12-21(13-11-20)18(23)16-6-8-22(9-7-16)26(24,25)14-15-2-4-17(19)5-3-15/h2-5,16H,6-14H2,1H3
• InChI Key: VSQUMMQMMMNXSQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2CCN(CC2)S(=O)(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C18H26ClN3O3S
• Molecular Weight: 399.9 g/mol

Description

1-({1-[(4-chlorobenzyl)sulfonyl]-4-piperidinyl}carbonyl)-4-methylpiperazine is a chemical compound that belongs to the class of piperazine derivatives. It is commonly known as CSP-2503, and it has been extensively studied for its potential therapeutic applications.

Mechanism of Action

CSP-2503 exerts its effects through the modulation of the sigma-1 receptor. The sigma-1 receptor is a transmembrane protein that is involved in various cellular processes, including calcium signaling, apoptosis, and neurotransmitter release. CSP-2503 acts as a selective sigma-1 receptor agonist, which leads to the activation of downstream signaling pathways. The exact mechanism of action of CSP-2503 is still under investigation, but it is believed to involve the modulation of intracellular calcium levels and the regulation of protein-protein interactions.
Biochemical and Physiological Effects:
CSP-2503 has been shown to have various biochemical and physiological effects. It has been demonstrated to reduce inflammation and oxidative stress in preclinical models of neurodegenerative diseases. CSP-2503 has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, CSP-2503 has been shown to have analgesic effects in various pain models.

Advantages and Limitations for Lab Experiments

One of the main advantages of CSP-2503 is its high selectivity for the sigma-1 receptor. This allows for more precise targeting of the receptor and reduces the potential for off-target effects. CSP-2503 has also been shown to have good pharmacokinetic properties, which makes it suitable for in vivo experiments. However, one of the limitations of CSP-2503 is its low aqueous solubility, which can make it challenging to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of CSP-2503. One area of interest is the potential use of CSP-2503 in the treatment of neuropathic pain. Further preclinical studies are needed to investigate the efficacy and safety of CSP-2503 in this context. Another potential future direction is the investigation of CSP-2503 as a therapeutic agent for traumatic brain injury. CSP-2503 has been shown to have neuroprotective effects in preclinical models of traumatic brain injury, and further studies are needed to explore its potential clinical applications. Additionally, the role of the sigma-1 receptor in various cellular processes is still not fully understood, and further research is needed to elucidate the molecular mechanisms underlying the effects of CSP-2503.

Scientific Research Applications

CSP-2503 has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective, anti-inflammatory, and analgesic effects in various preclinical models. CSP-2503 has also been investigated for its potential use in the treatment of neuropathic pain, Alzheimer's disease, and traumatic brain injury.